Cas no 62374-04-3 (Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-)

• Product Name: Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
• CAS No: 62374-04-3
• MF: C₁₅H₁₄Cl₂O
• MW: 281.177062511444
• CID: 447400
• PubChem ID: 20161611
• Update Time: 2025-04-19

Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]oct-2-ene-2-carboxaldehyde, 3-(3,4-dichlorophenyl)-
• 3-(3,4-dichlorophenyl)bicyclo[2.2.2]oct-2-ene-2-carbaldehyde
• 62374-04-3
• SCHEMBL10734250
• 3-formyl-2-(3,4-dichlorophenyl)bicyclo[2,2,2]oct-2-ene
• DTXSID80603159
• VEHQVTZYRJRLIR-UHFFFAOYSA-N

• Inchi： 1S/C15H14Cl2O/c16-13-6-5-11(7-14(13)17)15-10-3-1-9(2-4-10)12(15)8-18/h5-10H,1-4H2
• InChI Key： VEHQVTZYRJRLIR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=C(C=O)C2CCC1CC2)Cl

Computed Properties

• Exact Mass: 280.04232
• Monoisotopic Mass: 280.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes